Cas no 2229260-50-6 (1-{2-5-fluoro-2-(trifluoromethyl)phenylpropan-2-yl}cyclopropan-1-amine)

• Product Name: 1-{2-5-fluoro-2-(trifluoromethyl)phenylpropan-2-yl}cyclopropan-1-amine
• CAS No: 2229260-50-6
• MF: C₁₃H₁₅F₄N
• MW: 261.258517503738
• CID: 6410545
• PubChem ID: 165696606
• Update Time: 2025-05-25

1-{2-5-fluoro-2-(trifluoromethyl)phenylpropan-2-yl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{2-5-fluoro-2-(trifluoromethyl)phenylpropan-2-yl}cyclopropan-1-amine
• 1-{2-[5-fluoro-2-(trifluoromethyl)phenyl]propan-2-yl}cyclopropan-1-amine
• 2229260-50-6
• EN300-1946837

• Inchi： 1S/C13H15F4N/c1-11(2,12(18)5-6-12)10-7-8(14)3-4-9(10)13(15,16)17/h3-4,7H,5-6,18H2,1-2H3
• InChI Key： LGKOXTDQSVJQGT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1C(C)(C)C1(CC1)N)F)(F)F

Computed Properties

• Exact Mass: 261.11406213g/mol
• Monoisotopic Mass: 261.11406213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on 1-{2-5-fluoro-2-(trifluoromethyl)phenylpropan-2-yl}cyclopropan-1-amine

Professional Introduction to Compound with CAS No. 2229260-50-6 and Product Name: 1-{2-5-fluoro-2-(trifluoromethyl)phenylpropan-2-yl}cyclopropan-1-amine

The compound identified by the CAS number 2229260-50-6 and the product name 1-{2-5-fluoro-2-(trifluoromethyl)phenylpropan-2-yl}cyclopropan-1-amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of both fluoro and trifluoromethyl substituents in the aromatic ring, combined with a cyclopropane moiety, contributes to its distinctive chemical properties and makes it a subject of intense study in medicinal chemistry.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug design. The fluoro group, in particular, is known for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of pharmaceutical agents. In the case of 1-{2-5-fluoro-2-(trifluoromethyl)phenylpropan-2-yl}cyclopropan-1-amine, the introduction of the fluoro substituent at the 5-position of the phenyl ring enhances its interactions with biological targets, thereby improving its potential as a therapeutic agent. This modification has been shown to increase the compound's lipophilicity and reduce its susceptibility to enzymatic degradation, making it a promising candidate for further development.

The trifluoromethyl group, another key feature of this compound, further contributes to its pharmacological properties. This substituent is known for its ability to enhance binding affinity and metabolic stability, making it a common element in many successful drugs. The combination of both fluoro and trifluoromethyl groups in 1-{2-5-fluoro-2-(trifluoromethyl)phenylpropan-2-yl}cyclopropan-1-amine creates a molecule with enhanced biological activity and improved pharmacokinetic characteristics. Such structural features are particularly valuable in the development of novel therapeutics targeting various diseases.

The cyclopropane ring in this compound adds another layer of complexity and functionality. Cyclopropane moieties are known for their ability to introduce conformational constraints into molecules, which can significantly influence their interactions with biological targets. In 1-{2-5-fluoro-2-(trifluoromethyl)phenylpropan-2-yl}cyclopropan-1-amine, the cyclopropane ring is linked to a propyl chain that further extends the molecule's reach into biological systems. This structural arrangement has been shown to enhance binding interactions with certain enzymes and receptors, making it an attractive scaffold for drug development.

Current research in this area is focused on understanding how these structural features influence biological activity. Studies have demonstrated that compounds with similar structural motifs exhibit potent activity against various targets, including enzymes and receptors involved in inflammation, pain, and cancer. The unique combination of fluoro, trifluoromethyl, and cyclopropane substituents in 1-{2-5-fluoro-2-(trifluoromethyl)phenylpropan-2-yl}cyclopropan-1-amine positions it as a promising candidate for further investigation.

In vitro studies have shown that this compound exhibits significant activity against several key biological targets. For instance, preliminary data indicate that it may interact with enzymes involved in metabolic pathways relevant to inflammation and pain regulation. Additionally, its structural features suggest potential activity against receptors implicated in cancer progression. These findings are particularly exciting as they highlight the compound's potential as a lead molecule for drug discovery efforts.

The synthesis of 1-{2-5-fluoro-2-(trifluoromethyl)phenylpropan-2-yl}cyclopropan-1-amine represents a significant achievement in synthetic chemistry. The introduction of both fluorinated aromatic rings and a cyclopropane moiety into a single molecular framework required careful planning and execution. Advanced synthetic techniques were employed to ensure high yields and purity, which are critical for subsequent biological evaluation.

Future research will focus on optimizing the synthesis of this compound and exploring its biological activity in greater detail. Efforts will be made to identify specific mechanisms by which it interacts with biological targets and assess its potential as a therapeutic agent. Additionally, studies will be conducted to evaluate its pharmacokinetic properties, including absorption, distribution, metabolism, excretion (ADME), to ensure its suitability for clinical development.

The development of novel pharmaceutical agents relies heavily on advancements in synthetic chemistry and an understanding of how molecular structure influences biological activity. Compounds like 1-{2-5-fluoro-2-(trifluoromethyl)phenylpropan-2-y lcyclopropan -1 -amine}, with their unique structural features, represent an exciting frontier in drug discovery. As research continues to uncover new applications for these molecules, they are poised to play a significant role in the development of next-generation therapeutics.